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Compound of Interest

Compound Name: 3-Methanesulfonylbenzamide

CAS No.: 22821-73-4

Cat. No.: B2418699

Get Quote

Executive Summary & Chemical Identification
3-Methanesulfonylbenzamide (CAS: 7171-48-4) is a functionalized aromatic amide often

utilized as a pharmaceutical intermediate. While generally stable, its disposal requires strict

adherence to protocols that account for its sulfur content and potential aquatic toxicity.

This guide replaces generic disposal templates with a chemically specific workflow designed to

minimize environmental release and ensure RCRA (Resource Conservation and Recovery Act)

compliance.
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Parameter Data

Chemical Name 3-Methanesulfonylbenzamide

CAS Number 7171-48-4

Molecular Formula C₈H₉NO₃S

Physical State Solid (Crystalline powder)

Key Functional Groups Sulfone (-SO₂CH₃), Primary Amide (-CONH₂)

Primary Hazard
Irritant (Skin/Eye/Respiratory); Potential Aquatic

Toxicity

Risk Assessment & Pre-Disposal Characterization
Before disposal, you must characterize the waste stream. This is the "Self-Validating

System"—if you cannot answer these questions, do not proceed to disposal.

The "Why" Behind the Protocol
Sulfur Content (The Incineration Factor): This compound contains a sulfone group. When

incinerated, it generates Sulfur Dioxide (SO₂), a regulated air pollutant.

Operational Implication: You must not mix this with "Clean Fuel Blending" streams if your

facility has strict sulfur limits. It typically requires a high-temperature incinerator with a

scrubber.

Nitrogen Content: The amide group can generate NOx during combustion.

Water Solubility: Benzamides with sulfone groups have moderate polarity but limited water

solubility.

Operational Implication:Strictly prohibited from drain disposal. The compound will

precipitate in pipes or pass through water treatment unchanged, posing a risk to aquatic

life.

Hazard Profile (GHS)
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Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[2][3]

Step-by-Step Disposal Workflows
Scenario A: Pure Solid Waste (Expired or Surplus
Inventory)
Use this protocol for solid powder in original or secondary containers.

Segregation: Do not mix with oxidizers (e.g., permanganates) or strong acids.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling:

Must read: "Hazardous Waste - Solid."

Constituent: "3-Methanesulfonylbenzamide."

Hazard Checkbox: "Irritant" / "Toxic."

Storage: Store in a Satellite Accumulation Area (SAA) until pickup.

Final Disposal Method: Incineration (Rotary Kiln preferred).

Scenario B: Reaction Mixtures & Mother Liquors (Liquid
Waste)
Use this protocol for HPLC waste, reaction filtrates, or dissolved samples.
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Solvent Determination: The disposal route is dictated by the solvent, not just the solute.

Segregation Logic:

Halogenated Stream: If dissolved in DCM, Chloroform, or Chlorobenzene.

Non-Halogenated Stream: If dissolved in Methanol, DMSO, Acetone, or Ethyl Acetate.

pH Check: Ensure the solution is neutral (pH 5–9). If the reaction involved strong

acids/bases, neutralize carefully before adding to the waste carboy to prevent exothermic

gas evolution.

Decision Logic Diagram
The following flowchart visualizes the decision-making process for categorizing waste streams

containing 3-Methanesulfonylbenzamide.
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Waste Generation:
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Figure 1: Waste stream segregation logic for 3-Methanesulfonylbenzamide based on physical

state and solvent composition.

Regulatory Compliance & RCRA Status
RCRA Classification (USA)
Under the US EPA Resource Conservation and Recovery Act (RCRA):

Listed Waste: 3-Methanesulfonylbenzamide is not specifically listed on the P-list (acutely

toxic) or U-list (toxic).

Characteristic Waste: It generally does not exhibit Ignitability (D001), Corrosivity (D002), or

Reactivity (D003).

Generator Knowledge: However, due to the lack of extensive toxicological data on this

specific intermediate, Prudent Practice dictates managing it as a Hazardous Waste.

Waste Code Assignment:

If solid: Assign a state-specific code or "Non-RCRA Regulated Hazardous Waste"

depending on local laws.

If liquid: Assign codes based on the solvent (e.g., F003 for Acetone/Methanol, D001 for

Ignitable).

Emergency Spill Procedures
Dry Spill: Do not dry sweep if dust generation is likely. Use a HEPA vacuum or wet the

powder slightly with an inert absorbent (sand/vermiculite) before scooping.

Wet Spill: Absorb with polypropylene pads or vermiculite.

Decontamination: Wash the area with a dilute surfactant (soap) solution. Do not use bleach

(hypochlorite) immediately, as it may react with other contaminants in the area; simple soapy

water is sufficient for this amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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